Cas no 1226329-77-6 (3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-one)

• Product Name: 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-one
• CAS No: 1226329-77-6
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5822791
• PubChem ID: 82048620
• Update Time: 2025-10-12

3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-one
• 1226329-77-6
• EN300-1847982

• Inchi： 1S/C10H12FNO2/c1-14-10-3-2-7(6-8(10)11)9(13)4-5-12/h2-3,6H,4-5,12H2,1H3
• InChI Key： RBYZQEXUHWKHJY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CCN)=O)OC

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Additional information on 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-one

3-Amino-1-(3-Fluoro-4-Methoxyphenyl)Propan-1-One: Structure, Properties, and Applications

3-Amino-1-(3-fluoro-4-methoxyphenyl)propan-1-one (CAS No. 1226329-77-6) is a versatile organic compound with a unique molecular structure that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of amino ketones and is characterized by its aromatic ring substituted with fluorine and methoxy groups, along with an amino group attached to a ketone moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in research and development.

The molecular structure of 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-one is defined by its aromatic ring system, which is substituted at the 3-position with a fluorine atom and at the 4-position with a methoxy group. The amino group (-NH₂) is attached to the propanone backbone, which connects the aromatic ring to the ketone functional group. This arrangement not only enhances the compound's stability but also facilitates its participation in various chemical reactions, such as nucleophilic additions and condensations.

Recent studies have highlighted the potential of 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-one in the field of drug discovery. Researchers have explored its role as a precursor for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of electron-withdrawing groups like fluorine and methoxy on the aromatic ring enhances the compound's ability to interact with biological targets, making it a promising candidate for pharmacological applications.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and Friedel-Crafts acylation. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

The physical properties of 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-one include a melting point of approximately 150°C and a boiling point around 280°C under standard conditions. Its solubility in polar solvents such as water and ethanol is moderate, while it exhibits higher solubility in non-polar solvents like dichloromethane and chloroform. These properties make it suitable for use in both aqueous and organic reaction systems.

One of the most exciting developments involving this compound is its application in biomedical research. Scientists have utilized it as a building block for constructing complex molecules with potential anti-cancer and anti-inflammatory activities. For instance, studies have shown that derivatives of this compound can inhibit specific enzymes involved in cancer cell proliferation, offering new avenues for targeted therapy.

In addition to its pharmacological applications, 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-one has found utility in material science. Its ability to form stable complexes with metal ions has led to its use in synthesizing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and porosity, making them ideal candidates for gas storage, catalysis, and sensing applications.

The chemical stability of this compound is another factor that contributes to its widespread use. It remains stable under normal storage conditions and does not degrade easily upon exposure to air or moisture. However, care must be taken during handling to avoid contamination or unintended reactions with strong oxidizing agents or bases.

Recent advancements in computational chemistry have also shed light on the electronic properties of 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-one. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron delocalization across its aromatic ring, which influences its reactivity in various chemical transformations. This insight has been instrumental in designing more efficient synthetic routes and predicting the behavior of its derivatives in different environments.

In conclusion, 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-one (CAS No. 1226329-77-) is a multifaceted organic compound with a wide range of applications across diverse scientific disciplines. Its unique molecular structure, coupled with its favorable physical and chemical properties, positions it as an essential tool in modern research and development efforts.